Cas no 2955-88-6 (2-(Pyrrolidin-1-yl)ethanol)

• Product Name: 2-(Pyrrolidin-1-yl)ethanol
• CAS No: 2955-88-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00003181
• CID: 43635
• PubChem ID: 76288
• Update Time: 2025-05-25

2-(Pyrrolidin-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)ethanol
• 1-Pyrrolidinoethanol
• N-(2-Hydroxyethyl)-pyrrolidine
• 2-pyrrolidin-1-ylethanol
• epolamine
• 1-(2-Hydroxyethyl)pyrrolidine
• N-(2-Hydroxyethyl)pyrrolidine
• 1-Pyrrolidineethanol
• 1-pyrrolinineethanol
• 2-Pyrrolidinoethanol
• N-hydroxyethyl pyrrolidine
• Pyrrolidinoethanol
• Pyrrolidine-1-ethanol
• Hydroxyethylpyrrolidine
• 2-(pyrrolidin-1-yl)ethan-1-ol
• 2-(1-Pyrrolidinyl)ethanol
• 2-(1-Pyrrolidino)ethanol
• N-beta-Hydroxyethylpyrrolidine
• N-(beta-Hydroxyethyl)pyrrolidine
• 2-pyrrolidin-1-yl-ethanol
• R3D835XVCR
• HEP
• 1-(2-Hydroxyethyl)-pyrrolidine
• C
• AKOS000120265
• CS-W011235
• 1-(2-hydroxy-ethyl)pyrrolidine
• 1-(2-hydroxyethyl) pyrrolidine
• NS00003147
• 2-hydroxyethylpyrrolidine
• 1-(2-hydroxylethyl)pyrrolidine
• CHEMBL122581
• Q-100373
• A819962
• 2-pyrolidin-1-yl-ethanol
• 2-HYDROXYETHYL PYRROLIDINE
• MFCD00003181
• AS-12255
• F14228
• EINECS 220-976-3
• AI3-62298
• InChI=1/C6H13NO/c8-6-5-7-3-1-2-4-7/h8H,1-6H
• CHEBI:48293
• NSC26883
• SMR004703280
• N-(2-Hydroxethyl)pyrrolidine
• 1-(2-Hydroxyethyl)pyrrolidine, 97%
• AM20090391
• SR-01000944723
• SR-01000944723-1
• Q27121124
• pyrrolidin ethanol
• 2-pyrrolidine-1-yl-ethanol
• EC 220-976-3
• DTXSID70183733
• FT-0613402
• MLS006011501
• 2-(1-Pyrrolidinyl)ethanol #
• N-.beta.-Hydroxyethylpyrrolidine
• NSC-26883
• N-hydroxyethylpyrrolidine
• N-2-hydroxyethylpyrrolidine
• 2-(pyrrolidine-1-yl)ethanol
• SCHEMBL8387
• 1-(2-hydroxy ethyl)-pyrrolidine
• NSC 26883
• AC-18883
• EN300-20318
• Z104477730
• N-(beta-hydroxyethyl)pyrolidine
• 2955-88-6
• HY-W010519
• SB14610
• 1-(2-hydroxyethyl)pyrrolidin
• H0479
• Epolamine [INN]
• 2-pyrrolidino-ethanol
• UNII-R3D835XVCR
• DB-030071
• N-(2-hydroxyethyl)-2,5-(14C)-pyrrolidine
• DTXCID10106224
• BBL027420
• STK803090

• MDL： MFCD00003181
• Inchi： 1S/C6H13NO/c8-6-5-7-3-1-2-4-7/h8H,1-6H2
• InChI Key： XBRDBODLCHKXHI-UHFFFAOYSA-N
• SMILES： OCCN1CCCC1
• BRN： 102976

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: Light yellow transparent liquid
• Density: 0.985 g/mL at 25 °C(lit.)
• Boiling Point: 79-81 °C/13 mmHg(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.4713
• Water Partition Coefficient: Partly soluble in water. Soluble in alcohol, ether, benzene.
• PSA: 23.47000
• LogP: 0.01240
• Solubility: Not available

2-(Pyrrolidin-1-yl)ethanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210,P233,P241,P280,P303+P361+P353,P403+P235,P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S23-S24/25
• RTECS：UY1175000
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(Pyrrolidin-1-yl)ethanol

Comprehensive Guide to 2-(Pyrrolidin-1-yl)ethanol (CAS No. 2955-88-6): Properties, Applications, and Industry Insights

2-(Pyrrolidin-1-yl)ethanol (CAS No. 2955-88-6), also known as 1-(2-Hydroxyethyl)pyrrolidine, is a versatile organic compound with a growing presence in pharmaceutical, agrochemical, and specialty chemical industries. This nitrogen-containing alcohol features a unique molecular structure combining a pyrrolidine ring with a hydroxyethyl group, making it valuable for synthetic applications. Researchers frequently search for "2-(Pyrrolidin-1-yl)ethanol synthesis" or "2955-88-6 solubility," reflecting its technical relevance in modern chemistry.

The compound's dual functional groups enable diverse reactivity patterns. Its pyrrolidine moiety acts as a secondary amine, while the ethanol group provides hydroxyl functionality—a combination that answers frequent queries like "how to modify 2-(Pyrrolidin-1-yl)ethanol" in drug discovery. Recent studies highlight its role as a building block for bioactive molecules, particularly in developing CNS-targeting compounds, aligning with trending searches for "neuropharmacology intermediates."

From a physicochemical perspective, 2-(Pyrrolidin-1-yl)ethanol typically appears as a colorless to pale yellow liquid (boiling point ~230°C) with moderate water solubility—properties often queried as "2955-88-6 technical specifications." Its amphiphilic nature makes it useful in formulations requiring both polar and non-polar compatibility, addressing industry demands for "multifunctional solvents" in specialty applications. Analytical techniques like GC-MS and HPLC (common search terms) are employed for purity verification.

In pharmaceutical contexts, this compound serves as a precursor for prodrug development, especially where enhanced blood-brain barrier penetration is needed—a hot topic in "drug delivery optimization" discussions. Patent analyses reveal its incorporation in anticancer agent syntheses, correlating with rising searches for "oncology research chemicals." The pyrrolidine-ethanol scaffold also appears in corrosion inhibitors and polymer modifiers, answering industrial queries about "2955-88-6 material science applications."

Environmental and green chemistry considerations (a trending focus area) position 2-(Pyrrolidin-1-yl)ethanol as a candidate for biodegradable chelators. Its low ecotoxicity profile (per OECD guidelines) responds to searches for "sustainable nitrogen compounds." Manufacturers emphasize high-purity grades (>98%) to meet "GMP-compliant intermediates" requirements, while computational studies explore its QSAR parameters—frequently searched in "in silico drug design" contexts.

Emerging applications include its use in electronic materials, particularly as a surface modifier for conductive polymers���addressing "organic semiconductor additives" queries. The compound's stability under thermal stress (up to 150°C) makes it suitable for "high-temperature reactions," another common technical search phrase. Regulatory databases confirm its approval under REACH and FDA IIG classifications, important for "global compliance status 2955-88-6" inquiries.

For researchers investigating "structure-activity relationships," the conformational flexibility of 2-(Pyrrolidin-1-yl)ethanol enables diverse molecular interactions. Its logP value (~0.5) and hydrogen bonding capacity (frequently modeled in "molecular docking studies") contribute to optimized bioavailability profiles. Recent publications highlight its utility in asymmetric catalysis, connecting to searches for "chiral auxiliaries" and "enantioselective synthesis."

Quality control protocols for 2955-88-6 emphasize residual solvent monitoring (per ICH Q3C) and heavy metal limits—key phrases in "pharmaceutical-grade specifications" searches. The compound's compatibility with common reagents (e.g., boranes, Grignards) makes it valuable for "multistep organic synthesis" workflows. Storage recommendations (under nitrogen atmosphere) and shelf-life studies address practical "chemical handling guidelines" questions from industrial users.